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Compound of Interest

Compound Name: loflupane

Cat. No.: B1666865

Technical Support Center: loflupane (1-123)

This technical support center provides best practices, troubleshooting guidance, and frequently
asked guestions for the handling and storage of loflupane (1-123). It is intended for
researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended storage temperature for loflupane (1-123)?

loflupane (I-123), commercially known as DaTscan, should be stored at a controlled room
temperature between 20°C to 25°C (68° to 77°F).[1][2][3][4] It is crucial to avoid freezing the
product.[5][6]

Q2: How should loflupane (I-123) be stored to ensure radiation safety?

Store loflupane (I-123) in its original lead container or equivalent radiation shielding to
minimize radiation exposure.[1][2][3][7] All handling and storage procedures should comply with
local regulations for radioactive materials.[5]

Q3: What is the shelf life of loflupane (1-123)?

The shelf life of loflupane (I-123) is limited due to the physical decay of lodine-123, which has
a half-life of 13.2 hours.[5][6] The product should not be used after the expiration date and time
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stated on the label.[1][2] For the 2.5 ml vial, the expiry is 7 hours post-reference time, and for
the 5 ml vial, it is 20 hours post-reference time.[5][6]

Q4: Does loflupane (I-123) solution contain a preservative?

No, loflupane (I-123) solution for injection does not contain a preservative.[1][2][3] Therefore,
aseptic techniques must be strictly followed during handling and administration.

Q5: What are the consequences of improper storage?

Improper storage, such as deviation from the recommended temperature range or failure to use
appropriate shielding, can lead to degradation of the product, inaccurate experimental results,
and increased radiation exposure to personnel.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

Particulate matter or
discoloration observed in the

vial

Product degradation or

contamination.

Do not use the product.[1]
Quarantine the vial and
contact the manufacturer for

guidance.

Lower than expected

radioactivity count

Radioactive decay.

Ensure the dose is measured
by a suitable radioactivity
calibration system immediately
before administration.[7] Adjust
the volume to be administered
based on the current
radioactivity concentration and

the desired dose.

Difficulty in withdrawing the

solution

Vial pressure issues or

improper technique.

Use a vented needle or
introduce a small amount of
sterile air into the vial before
withdrawing the solution to
equalize the pressure. Ensure
proper aseptic technique is

followed.

Accidental Spill

Mishandling of the vial or

administration apparatus.

Follow established laboratory
protocols for radioactive spills.
This typically involves
containing the spill,
decontaminating the area, and
monitoring for residual
contamination. Dispose of all
contaminated materials as

radioactive waste.[5]

Personnel radiation exposure

higher than expected

Inadequate shielding or

improper handling techniques.

Review and reinforce radiation
safety protocols. Ensure the
use of appropriate personal
protective equipment (PPE),
including lead aprons and

finger dosimeters. Minimize
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time spent handling the
radioactive material and
maximize distance whenever

possible.

Data Presentation

Table 1: Storage and Stability of loflupane (I-123)

Parameter

Specification

Storage Temperature

20°C to 25°C (68° to 77°F)[1][2][3][4]

Freezing Do not freeze[5][6]
Shielding Original lead container or equivalent[1][2][3][7]
Preservative None[1][2][3]

Shelf Life (2.5 ml vial)

7 hours from activity reference time[5][6]

Shelf Life (5 ml vial)

20 hours from activity reference time[5][6]

Table 2: Physical and Radiochemical Properties of loflupane (I-123)

Property

Value

Radionuclide

lodine-123 (I-123)

Physical Half-life

13.2 hours[5][6]

Primary Photon Energy

159 keV[5][6]

Supplied Radioactivity

185 MBq (5 mCi) in 2.5 mL at calibration[1][2][4]

Radioactivity Concentration

74 MBg/mL (2 mCi/mL) at calibration[2][4]

Experimental Protocols

Protocol 1: Receipt and Inspection of loflupane (1-123)
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» Upon receipt, visually inspect the outer packaging for any signs of damage.

e Using a calibrated radiation survey meter, measure the radiation exposure at the surface of
the package and at one meter. Record the readings.

o Transfer the package to a designated radioactive material handling area.

» Carefully open the package, wearing appropriate personal protective equipment (PPE),
including gloves and a lab coat.

» Remove the lead pot containing the vial.
 Visually inspect the vial for any signs of damage, such as cracks or leaks.

 Inspect the solution for clarity, color, and the presence of any particulate matter.[1] The
solution should be clear and colorless.[5]

 Verify that the product name, lot number, and expiration date on the vial match the
information on the packing slip.

e Log the receipt of the radioactive material in the laboratory's inventory system, including the
date, time, activity, and the name of the authorized user.

Protocol 2: Aliquoting and Dose Preparation (Aseptic Technique)

» Perform all manipulations within a shielded fume hood or a biological safety cabinet
approved for handling radioactive materials.

o Clean the rubber septum of the vial with a sterile alcohol wipe.
e Using a sterile, shielded syringe, withdraw the required volume of loflupane (I-123) solution.

o To minimize the risk of injection site pain, it is recommended to administer the injection
slowly over 15 to 20 seconds.[5][6]

o Assay the prepared dose in a dose calibrator to confirm the activity.

e Record the prepared dose, time of assay, and patient/subject identifier.
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» Dispose of the needle and syringe in a designated sharps container for radioactive waste.

Mandatory Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for loflupane (I-123) from receipt to disposal.
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Caption: Troubleshooting decision tree for common issues with loflupane (1-123).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for handling and storage of loflupane (I-
123)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666865#best-practices-for-handling-and-storage-of-
ioflupane-i-123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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